4-(5-Fluoropyridine-3-carbonyl)-3-propylpiperazin-2-one

• IUPAC Name: 4-(5-fluoropyridine-3-carbonyl)-3-propylpiperazin-2-one
• InChI: InChI=1S/C13H16FN3O2/c1-2-3-11-12(18)16-4-5-17(11)13(19)9-6-10(14)8-15-7-9/h6-8,11H,2-5H2,1H3,(H,16,18)
• InChI Key: JYAKZEFTAFHPCH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1C(=O)NCCN1C(=O)C2=CC(=CN=C2)F
• Molecular Formula: C13H16FN3O2
• Molecular Weight: 265.28 g/mol

Description

4-(5-Fluoropyridine-3-carbonyl)-3-propylpiperazin-2-one, also known as FPPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. FPPP is a piperazine derivative that has been synthesized and studied for its biochemical and physiological effects, as well as its mechanism of action.

Scientific Research Applications

4-(5-Fluoropyridine-3-carbonyl)-3-propylpiperazin-2-one has been studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been used as a tool to study the effects of dopamine receptor antagonists on behavior and neurochemistry. In pharmacology, this compound has been studied for its potential use as a lead compound for the development of new drugs for the treatment of various diseases such as Parkinson's disease and schizophrenia. In medicinal chemistry, this compound has been studied for its potential use as a scaffold for the design and synthesis of new compounds with improved pharmacological properties.

Mechanism of Action

The mechanism of action of 4-(5-Fluoropyridine-3-carbonyl)-3-propylpiperazin-2-one is not fully understood, but it is believed to act as a dopamine receptor antagonist. Dopamine is a neurotransmitter that plays a key role in the regulation of behavior, mood, and cognition. By blocking dopamine receptors, this compound may alter the activity of dopaminergic neurons and affect the release of dopamine in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce locomotor activity and induce catalepsy, which is a state of immobility and rigidity. This compound has also been shown to increase prolactin levels, which is a hormone that plays a role in lactation and reproduction. In addition, this compound has been shown to have anxiolytic and antipsychotic effects, which may be useful for the treatment of anxiety disorders and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(5-Fluoropyridine-3-carbonyl)-3-propylpiperazin-2-one in lab experiments is its high potency and selectivity for dopamine receptors. This allows for precise manipulation of dopaminergic neurotransmission and the study of its effects on behavior and neurochemistry. However, one limitation of using this compound is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-(5-Fluoropyridine-3-carbonyl)-3-propylpiperazin-2-one. One direction is to further investigate its mechanism of action and its effects on other neurotransmitter systems. Another direction is to develop new compounds based on the structure of this compound with improved pharmacological properties. Finally, this compound may also be studied for its potential use as a tool for the diagnosis and treatment of various neurological and psychiatric disorders.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on this compound may lead to the development of new drugs for the treatment of various diseases and a better understanding of the neurochemistry of behavior and cognition.

Synthesis Methods

The synthesis of 4-(5-Fluoropyridine-3-carbonyl)-3-propylpiperazin-2-one involves the reaction of 5-fluoropyridine-3-carboxylic acid with propylpiperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization and characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.